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Compound of Interest

Compound Name: Butachlor-d13

Cat. No.: B592050

Disclaimer: This document has been compiled from publicly available safety data for Butachlor.
A comprehensive Safety Data Sheet (SDS) for Butachlor-d13 was not available at the time of
writing. While the toxicological properties of isotopically labeled compounds are generally
expected to be similar to their unlabeled counterparts, this guide should be used for
informational purposes only. Researchers and laboratory personnel should always consult a

certified SDS for the specific product in use and adhere to all institutional and regulatory safety
protocols.

Chemical and Physical Properties

Butachlor-d13 is the deuterated form of Butachlor, a selective, pre-emergent herbicide
belonging to the acetanilide class. The following table summarizes its key chemical and

physical properties. Data for Butachlor is used where specific data for Butachlor-d13 is
unavailable.
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Property

Value Source

Chemical Name

N-(Butoxymethyl)-2-chloro-N-
(2,6-diethylphenyl)acetamide- LGC Standards

d1i3
CAS Number 1632119-31-3 LGC Standards
Molecular Formula C17H13D13CINO:2 LGC Standards
Molecular Weight 324.93 g/mol LGC Standards
Appearance Light yellow oil Wikipedia[1]
Melting Point <-5°C ChemBK]|2]
Boiling Point 156 °C at 0.5 torr ChemBK]|2]
Flash Point 100 °C (212 °F) Wikipedia[1]
Density 1.0695 g/cm3 Wikipedia[1]
Water Solubility 20 mg/L at 20 °C Wikipedia[1]
Vapor Pressure 0 mmHg at 25°C ChemBK]|2]

Stability

Stable to UV light.
Decomposes at 165 °C. Stable  PubChem[3]
indefinitely at < 45 °C.

Toxicological Data

Butachlor is characterized as having low to moderate acute toxicity. The primary routes of
exposure are ingestion, inhalation, and skin contact.
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Toxicity Metric  Value Species Route Source
LDso (Acute o
1740 mg/kg Rat Oral Wikipedia[1]
Oral)
HPM Chemicals
LDso (Acute -
2000 mg/kg Rat Oral & Fertilizers Ltd.
Oral)
[4]
HPM Chemicals
LDso (Acute ) -
> 13,000 mg/kg Rabbit Dermal & Fertilizers Ltd.
Dermal)
[4]
HPM Chemicals
LCso (Acute . .
>3.34mg/L(4h) Rat Inhalation & Fertilizers Ltd.

Inhalation)

[4]

Health Effects:

Eye Contact: May cause eye irritation.[4]

Experimental Protocols
Handling a Chemical Spill

The following workflow outlines the general procedure for responding to a Butachlor-d13 spill

Inhalation: May cause respiratory tract irritation.[4]

Ingestion: Harmful if swallowed. Symptoms may include nausea, vomiting, and dizziness.[4]

Skin Contact: May cause skin irritation and is a potential skin sensitizer.[4][5]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[5]

in a laboratory setting. This protocol is for illustrative purposes and should be adapted to

specific laboratory conditions and regulations.
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Initial Actions

Immediate Response

Evacuate Immediate Area

¢

Alert Supervisor and
Safety Officer

¢

Assess Spill Size and Risk

Spill Containment & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

¢

Contain Spill with
Inert Absorbent Material

]

Collect Absorbed Material
into a Labeled Waste Container

¢

Decontaminate Spill Area
with Soap and Water

Post-(leanup

Dispose of Waste According
to Institutional Procedures

:

Restock Spill Kit

!

Complete Incident Report

Click to download full resolution via product page

Figure 1: General workflow for handling a chemical spill.
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Hazard Identification and Safety Precautions

Butachlor is classified with the following hazards:

o Harmful if swallowed.[5][6]

o May cause an allergic skin reaction.[5]

 Toxic if inhaled.[6]

 Very toxic to aquatic life with long-lasting effects.[6]

The following diagrams illustrate the logical relationships for personal protection and safe
handling, as well as first aid procedures.
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Engineering Controls

Use in a Well-Ventilated Area
or with Local Exhaust Ventilation

Personal Protectivl Equipment (PPE)

Wear Chemical-Resistant Gloves

;

Wear Safety Glasses with Side Shields
or Goggles

i

Wear a Lab Coat or
Other Protective Clothing

PersonallHygiene

Wash Hands Thoroughly After Handling

¢

Do Not Eat, Drink, or Smoke
in Work Area

Click to download full resolution via product page

Figure 2: Personal protection and safe handling procedures.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b592050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Case of Exposure

Inhalation Skin Contact Eye Contact Ingestion

First Aid Measures

Rinse Cautiously with Water
for Several Minutes

Seek Immediate Medical Attention

Move to Fresh Air Wash with Plenty of Soap and Water Rinse Mouth

Click to download full resolution via product page

Figure 3: First aid procedures for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b592050#butachlor-d13-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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